Cas no 422531-89-3 (2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 422531-89-3
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5983909
• PubChem ID: 6616394
• Update Time: 2025-05-24

2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• SR-01000565352-1
• ChemDiv1_013842
• Oprea1_868585
• CHEMBL578091
• 2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• SR-01000565352
• F6548-4413
• 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• 2-((4-(benzylamino)quinazolin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide
• GNF-Pf-2342
• 422531-89-3
• AKOS026703634
• HMS626F04

• Inchi： 1S/C22H20N4O2S/c27-20(23-14-17-9-6-12-28-17)15-29-22-25-19-11-5-4-10-18(19)21(26-22)24-13-16-7-2-1-3-8-16/h1-12H,13-15H2,(H,23,27)(H,24,25,26)
• InChI Key： RWHDXEAVHUUGPW-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=NC2C=CC=CC=2C(=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 404.13069707g/mol
• Monoisotopic Mass: 404.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Compound CAS No 422531-89-3: 2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide

The compound with CAS No 422531-89-3, known as 2-{4-(benzylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a quinazoline core, a benzylamino group, and a furan moiety, all interconnected through sulfur and methylacetamide linkages. The quinazoline ring system is a well-known scaffold in drug discovery due to its diverse biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Recent studies have highlighted the potential of this compound as a targeted therapeutic agent in oncology. Researchers have demonstrated that the benzylamino group attached to the quinazoline ring enhances the molecule's ability to inhibit key enzymes involved in tumor progression. Specifically, this compound has shown promise in inhibiting protein kinase activity, which is crucial for cancer cell proliferation and survival. The integration of the furan moiety further modulates the compound's pharmacokinetic properties, improving its bioavailability and reducing potential toxicity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The core quinazoline structure is typically synthesized via a condensation reaction between an amine and an aldehyde or ketone. Subsequent steps involve the introduction of the benzylamino group and the furan moiety, which are carefully engineered to optimize the molecule's stability and bioactivity. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for preclinical studies.

In terms of biological evaluation, this compound has been extensively studied in vitro using various cancer cell lines. Results indicate that it exhibits selective cytotoxicity against malignant cells while sparing normal cells to a significant extent. This selectivity is attributed to the compound's ability to target specific signaling pathways that are overactive in cancer cells but not in healthy tissues. Furthermore, preliminary animal studies have shown that the compound demonstrates efficacy in inhibiting tumor growth in mouse models of breast and colon cancer.

The methylacetamide group within the molecule plays a critical role in enhancing its solubility and permeability, which are essential for effective drug delivery. Additionally, computational studies have revealed that the compound's structure allows for favorable interactions with target proteins, further supporting its potential as a therapeutic agent.

Looking ahead, ongoing research is focused on optimizing the quinazoline-based framework to improve potency and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring the potential of this compound as part of combination therapies, where it could synergize with existing chemotherapeutic agents to enhance treatment outcomes.

In conclusion, CAS No 422531-89-3 represents a cutting-edge advancement in medicinal chemistry with promising applications in oncology. Its unique structure, derived from a combination of functional groups such as benzylamino, quinazoline, and furan, positions it as a leading candidate for developing novel anti-cancer therapies. As research continues to unfold, this compound holds great potential for making a meaningful impact on cancer treatment.